Cas no 2172605-72-8 (3,3-difluoro-1-methylcyclohexan-1-amine)

• Product Name: 3,3-difluoro-1-methylcyclohexan-1-amine
• CAS No: 2172605-72-8
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 6149208
• PubChem ID: 91249738
• Update Time: 2025-05-20

3,3-difluoro-1-methylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-methylcyclohexan-1-amine
• EN300-1633991
• 2172605-72-8

• Inchi： 1S/C7H13F2N/c1-6(10)3-2-4-7(8,9)5-6/h2-5,10H2,1H3
• InChI Key： VXPXQLOBVWWWAE-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C)(C1)N)F

Computed Properties

• Exact Mass: 149.10160574g/mol
• Monoisotopic Mass: 149.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 3,3-difluoro-1-methylcyclohexan-1-amine

Comprehensive Overview of 3,3-Difluoro-1-methylcyclohexan-1-amine (CAS No. 2172605-72-8)

3,3-Difluoro-1-methylcyclohexan-1-amine (CAS No. 2172605-72-8) is a fluorinated cyclohexylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclohexane ring substituted with two fluorine atoms at the 3-position and a methyl group at the 1-position, alongside an amine functional group. This combination of fluorine atoms and amine functionality makes it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 3,3-difluoro-1-methylcyclohexan-1-amine has surged, driven by their enhanced metabolic stability and lipophilicity—key traits for improving drug bioavailability. Researchers frequently explore its potential in designing central nervous system (CNS) therapeutics, as the fluorine substituents can influence binding affinity to neural receptors. Additionally, its role in catalysis and polymer chemistry is under investigation, aligning with the growing interest in sustainable chemical processes.

The synthesis of CAS No. 2172605-72-8 typically involves multi-step organic reactions, including nucleophilic substitution and reduction protocols. Advanced techniques like flow chemistry and microwave-assisted synthesis are being adopted to optimize yield and purity, addressing industry needs for scalable production. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for high-purity intermediates.

From an SEO perspective, users often search for "3,3-difluoro-1-methylcyclohexan-1-amine uses" or "CAS 2172605-72-8 suppliers," reflecting commercial and academic interest. Environmental concerns also drive queries like "biodegradability of fluorinated amines," highlighting the need for eco-friendly alternatives. By integrating these long-tail keywords, this content aligns with user intent while maintaining technical rigor.

Ongoing studies focus on derivatizing 3,3-difluoro-1-methylcyclohexan-1-amine to develop novel enzyme inhibitors or ligands for asymmetric synthesis. Its compatibility with cross-coupling reactions further expands utility in constructing complex molecular architectures. As the scientific community prioritizes green chemistry, innovations in solvent-free synthesis or catalytic fluorination may redefine its production landscape.

In summary, 3,3-Difluoro-1-methylcyclohexan-1-amine exemplifies the intersection of structural innovation and practical application. Its relevance spans drug development, materials engineering, and beyond, making it a compound of enduring scientific and industrial value.